Cas no 17355-18-9 (Phe-Tyr-OH)

• Product Name: Phe-Tyr-OH
• CAS No: 17355-18-9
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• MDL: MFCD00037184
• CID: 122282
• PubChem ID: 515709
• Update Time: 2025-04-18

Phe-Tyr-OH Chemical and Physical Properties

Names and Identifiers

• (S)-2-((S)-2-Amino-3-phenylpropanamido)-3-(4-hydroxyphenyl)propanoic acid
• (2S)-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid
• H-PHE-TYR-OH
• L-PHENYLALANYL-L-TYROSINE
• L-Tyrosine,L-phenylalanyl-
• Phe-Tyr-OH
• dipeptide phenylalanyl-tyrosine
• L-Phe-L-Tyr
• L-Tyrosine,L-phenylalanyl
• phenylalanyltyrosine
• PHE-TYR
• 17355-18-9
• FY dipeptide
• FSXRLASFHBWESK-HOTGVXAUSA-N
• NCGC00178074-01
• (2S)-2-[[(2S)-2-amino-3-phenyl-propanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid
• L-Tyrosine, L-phenylalanyl-
• BSPBio_003425
• MFCD00037184
• DTXSID30333656
• BRD-K22337096-001-01-8
• CHEBI:73637
• (2S)-2-[(2S)-2-AMINO-3-PHENYLPROPANAMIDO]-3-(4-HYDROXYPHENYL)PROPANOIC ACID
• CHEMBL54572
• FY
• BS-21728
• (2S)-2-[[(2S)-2-Azaniumyl-3-phenylpropanoyl]amino]-3-(4-hydroxyphenyl)propanoate
• SPBio_001511
• BDBM50049728
• CCG-39203
• F-Y
• AT15132
• SCHEMBL3037096
• Spectrum3_001813
• Phenylalanine-Tyrosine dipeptide
• Q27142982
• L-Tyrosine, L-phenylalanyl-, monomer
• F-Y Dipeptide
• Phenylalanine Tyrosine dipeptide
• Melanin synthesized from Phe-Tyr substrate catalyzed by tyrosinase for 40 hrs
• KBio3_002928
• AKOS022181529
• J-010920
• Phenylalanyl-Tyrosine
• L-Phenylalanin L-Tyrosin
• Spectrum2_001496
• Phe-Tyr-OH≥ 98% (TLC)
• N-Phenylalanyltyrosine
• (2S)-2-(((2S)-2-amino-3-phenylpropanoyl)amino)-3-(4-hydroxyphenyl)propanoic acid
• DTXCID40284746
• N-L-Phenylalanyl-L-tyrosine
• DB-230592
• (2S)-2-(((2S)-2-azaniumyl-3-phenylpropanoyl)amino)-3-(4-hydroxyphenyl)propanoate

• MDL： MFCD00037184
• Inchi： 1S/C18H20N2O4/c19-15(10-12-4-2-1-3-5-12)17(22)20-16(18(23)24)11-13-6-8-14(21)9-7-13/h1-9,15-16,21H,10-11,19H2,(H,20,22)(H,23,24)/t15-,16-/m0/s1
• InChI Key： FSXRLASFHBWESK-HOTGVXAUSA-N
• SMILES： O=C([C@H](CC1C=CC=CC=1)N)N[C@H](C(=O)O)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 328.14200
• Monoisotopic Mass: 328.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.65000
• LogP: 2.16530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides